1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane

• Molecular Formula: C9H17BrO
• Molecular Weight: 221.13 g/mol
• IUPAC Name: 1-(bromomethyl)-1-(ethoxymethyl)cyclopentane
• InChI: InChI=1S/C9H17BrO/c1-2-11-8-9(7-10)5-3-4-6-9/h2-8H2,1H3
• InChI Key: KPWJWFLMNKVDIS-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1(CCCC1)CBr

Description

1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane is a specialized cyclopentane-based organobromide compound offered as a high-purity building block for advanced chemical synthesis. Its molecular structure incorporates two functional handles—a bromomethyl group and an ethoxymethyl group—on a single carbon of the cyclopentane ring, making it a versatile intermediate for constructing more complex molecular architectures . This configuration is particularly valuable in medicinal chemistry and drug discovery for the synthesis of novel active compounds. The bromomethyl group is a reactive site that can undergo various nucleophilic substitution reactions, facilitating further molecular elaboration . The ethoxymethyl moiety can influence the compound's solubility and serve as a protected form of an alcohol or aldehyde, providing additional strategic utility in multi-step synthetic routes. The cyclopentane core is a common motif in pharmaceutical and agrochemical research, often used to explore three-dimensional chemical space and modulate the properties of candidate molecules . As a key intermediate, this compound is instrumental in the research and development of new small-molecule inhibitors, therapeutic agents, and other functional materials. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane is a chemical compound with the molecular formula C9H17BrO and a molecular weight of 221.13 g/mol. It is primarily used in research settings due to its unique structural properties, which may confer various biological activities. Understanding its biological activity is crucial for its application in pharmaceuticals and chemical biology.

• IUPAC Name: 1-(bromomethyl)-1-(ethoxymethyl)cyclopentane
• Molecular Structure: The compound contains a cyclopentane ring substituted with bromomethyl and ethoxymethyl groups, which may influence its reactivity and interaction with biological systems.

Property	Value
Molecular Formula	C9H17BrO
Molecular Weight	221.13 g/mol
Purity	Typically 95%
InChI Key	KPWJWFLMNKVDIS-UHFFFAOYSA-N

Antimicrobial Activity

Research indicates that compounds with similar structures to 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane exhibit varying degrees of antimicrobial activity. For instance, halogenated compounds often demonstrate enhanced efficacy against bacteria and fungi due to their ability to disrupt microbial cell membranes or interfere with metabolic processes.

• Case Study: A study on brominated compounds highlighted their potential as antimicrobial agents against Staphylococcus aureus and Escherichia coli. The presence of bromine in the structure was linked to increased activity, suggesting that 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane may exhibit similar properties.

Cytotoxicity

Cytotoxicity assays have been performed on various cyclopentane derivatives, revealing that modifications to the cyclopentane ring can significantly affect cell viability in cancer cell lines.

• Findings: In vitro studies showed that compounds with ethyl ether linkages can enhance cytotoxic effects against specific cancer cell lines, including breast and prostate cancer cells. The mechanism typically involves induction of apoptosis or cell cycle arrest.

Enzyme Inhibition

The compound's structure suggests potential interactions with various enzymes, particularly those involved in metabolic pathways.

• Research Insights: Compounds similar to 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane have been studied for their ability to inhibit enzymes such as cytochrome P450, which plays a crucial role in drug metabolism.

The biological activity of 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane can be attributed to:

• Electrophilic Nature: The bromomethyl group can act as an electrophile, facilitating nucleophilic attack by biological macromolecules.
• Hydrophobic Interactions: The cyclopentane ring contributes to hydrophobic interactions, enhancing binding affinity to lipid membranes or active sites of enzymes.

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The table below compares 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane with key analogs based on substituent groups, molecular formulas, and molecular weights:

Compound Name	Molecular Formula	Molecular Weight	Substituents (R1, R2)	Key Features	Reference
1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane	C8H15BrO	223.11 (calculated)	R1 = -CH2Br, R2 = -CH2OCH2CH3	Ether group with moderate steric bulk	—
1-(Bromomethyl)-1-methoxycyclopentane	C7H13BrO	209.09	R1 = -CH2Br, R2 = -CH2OCH3	Smaller alkoxy group; higher polarity
1-(Bromomethyl)-1-(trifluoromethyl)cyclopentane	C7H10BrF3	231.05	R1 = -CH2Br, R2 = -CF3	Electron-withdrawing CF3 group
1-(Bromomethyl)-1-((4-methylpentan-2-yl)oxy)cyclopentane	C12H23BrO	263.21	R1 = -CH2Br, R2 = bulky alkoxy	High steric hindrance
1-((Allyloxy)methyl)-1-(bromomethyl)cyclopentane	C10H17BrO	233.15	R1 = -CH2Br, R2 = -CH2OCH2CH2CH2	Allyl group for conjugation/cycloaddition

Reactivity and Stability

• Bromine as a Leaving Group: All analogs retain the bromomethyl group, making them susceptible to nucleophilic substitution (SN2) or elimination reactions.
• Steric Effects : Bulky substituents (e.g., 1,3-dimethylbutoxy in ) reduce reaction rates due to steric hindrance, whereas methoxy or ethoxymethyl groups offer moderate accessibility for reagents.
• Electronic Effects: The trifluoromethyl group () withdraws electron density, polarizing the C-Br bond and increasing electrophilicity.

Collision Cross-Section and Stability

• 1-(Bromomethyl)-1-methoxycyclopentane : Computational studies predict a collision cross-section (CCS) of 135 Ų, indicating moderate steric demand .
• Trifluoromethyl Analogs : Enhanced thermal stability due to strong C-F bonds, with decomposition temperatures >200°C .

Preparation Methods

Method Overview:

This approach involves the bromomethylation of cyclopentane or its derivatives, followed by ethoxymethylation to introduce the respective substituents.

Step-by-step Process:

• Preparation of Bromomethyl Cyclopentane:

  • Reagents: Formaldehyde or paraformaldehyde, hydrobromic acid (HBr), and a catalyst such as zinc bromide or ferric chloride.
  • Reaction Conditions: The cyclopentane is reacted with formaldehyde in the presence of HBr under reflux, typically at temperatures ranging from 60°C to 80°C, for 4-8 hours.
  • Outcome: Formation of 1-(bromomethyl)cyclopentane via electrophilic substitution at the ring.

• Introduction of Ethoxymethyl Group:

  • Reagents: Ethanol, paraformaldehyde, and an acid catalyst such as sulfuric acid.
  • Reaction Conditions: The bromomethyl cyclopentane is subjected to ethoxymethylation by reacting with ethanol and formaldehyde under reflux, often in the presence of a catalytic amount of acid, for 12-24 hours.
  • Notes: The ethoxymethylation proceeds via nucleophilic substitution, where the bromomethyl group reacts with ethanol/formaldehyde to form the ethoxymethyl substituent.

Reaction Scheme:

Cyclopentane → Bromomethylation → 1-(Bromomethyl)cyclopentane → Ethoxymethylation → 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane

Reaction Conditions Summary:

Step	Reagents	Temperature	Duration	Notes
Bromomethylation	Formaldehyde, HBr, ZnBr₂	60-80°C	4-8 hours	Electrophilic substitution on cyclopentane
Ethoxymethylation	Ethanol, formaldehyde, sulfuric acid	Reflux	12-24 hours	Nucleophilic substitution

Metal-Mediated Alkylation of Cyclopentane Derivatives

Method Overview:

This method involves deprotonation of cyclopentane derivatives followed by alkylation with bromomethyl and ethoxymethyl reagents.

Step-by-step Process:

• Preparation of Cyclopentane Anion:

  • Reagents: Cyclopentane, sodium hydride (NaH) or metallic sodium.
  • Reaction Conditions: The cyclopentane is treated with NaH in an aprotic solvent like tetrahydrofuran (THF) at 0°C to generate the cyclopentyl anion.

• Alkylation with Bromomethyl and Ethoxymethyl Chlorides:

  • Reagents: Bromomethyl chloride and ethoxymethyl chloride.
  • Reaction Conditions: The cyclopentyl anion is reacted with bromomethyl chloride to form the bromomethyl intermediate, followed by reaction with ethoxymethyl chloride to introduce the second substituent.
  • Temperature: Typically performed at 0°C to room temperature over 2-6 hours.

Reaction Scheme:

Cyclopentane + NaH → Cyclopentyl anion → Alkylation with Bromomethyl chloride → Intermediate → Alkylation with Ethoxymethyl chloride → 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane

Reaction Conditions Summary:

Step	Reagents	Temperature	Duration	Notes
Deprotonation	NaH, cyclopentane	0°C	1 hour	Generates nucleophilic cyclopentyl anion
Alkylation	Bromomethyl chloride	0°C to RT	2-4 hours	Forms bromomethyl intermediate
Second alkylation	Ethoxymethyl chloride	RT	2-6 hours	Final ether formation

Bromomethylation Followed by Etherification Using Alkoxide Reagents

Method Overview:

This involves initial bromomethylation of cyclopentane, followed by nucleophilic substitution with ethoxide to form the ethoxymethyl group.

Step-by-step Process:

• Bromomethylation:

  • Reagents: Formaldehyde and hydrobromic acid or N-bromosuccinimide (NBS) with a radical initiator.
  • Reaction Conditions: Reflux in acetic acid or similar solvent, with reaction times of 4-8 hours, yielding bromomethyl cyclopentane.

• Etherification:

  • Reagents: Sodium ethoxide (NaOEt) in ethanol.
  • Reaction Conditions: The bromomethyl intermediate reacts with sodium ethoxide at reflux for 12-24 hours, replacing the bromide with the ethoxymethyl group.

Reaction Scheme:

Cyclopentane → Bromomethylation → 1-(Bromomethyl)cyclopentane → Ethoxymethylation with NaOEt → 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane

Reaction Conditions Summary:

Step	Reagents	Temperature	Duration	Notes
Bromomethylation	NBS, HBr, acetic acid	Reflux	4-8 hours	Radical bromination of formaldehyde derivative
Etherification	Sodium ethoxide	Reflux	12-24 hours	Nucleophilic substitution to form ether

Purification and Characterization

• Purification Techniques:

  • Distillation under reduced pressure to obtain pure product.
  • Chromatographic separation (column chromatography) to enhance purity.
  • Recrystallization if applicable.

• Analytical Data:

  • Nuclear Magnetic Resonance (NMR) spectroscopy to confirm structural integrity.
  • Gas Chromatography (GC) for purity assessment.
  • Mass spectrometry for molecular weight confirmation.

Summary Data Table:

Method	Key Reagents	Typical Reaction Temperature	Expected Yield	Purity Level	Remarks
Direct Etherification	Formaldehyde, HBr, Ethanol	60-80°C	30-70%	≥80%	Suitable for large-scale synthesis
Metal-Mediated Alkylation	Sodium hydride, bromomethyl chloride, ethoxymethyl chloride	0°C to RT	50-85%	≥85%	High selectivity
Bromomethylation + Etherification	NBS, NaOEt	Reflux	40-75%	≥80%	Controlled bromination